Cas no 1178285-78-3 (1-[(1-Methoxypropan-2-yl)amino]propan-2-ol)

• Product Name: 1-[(1-Methoxypropan-2-yl)amino]propan-2-ol
• CAS No: 1178285-78-3
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 5206212
• Update Time: 2025-05-20

1-[(1-Methoxypropan-2-yl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(1-methoxypropan-2-yl)amino]propan-2-ol
• 1-((1-Methoxypropan-2-yl)amino)propan-2-ol
• 2-Propanol, 1-[(2-methoxy-1-methylethyl)amino]-
• 1-[(1-Methoxypropan-2-yl)amino]propan-2-ol

• Inchi： 1S/C7H17NO2/c1-6(5-10-3)8-4-7(2)9/h6-9H,4-5H2,1-3H3
• InChI Key： USPMIQWZHNWVQS-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 78
• XLogP3: -0.2
• Topological Polar Surface Area: 41.5

Additional information on 1-[(1-Methoxypropan-2-yl)amino]propan-2-ol

1-[(1-Methoxypropan-2-yl)amino]propan-2-ol: A Comprehensive Overview

1-[(1-Methoxypropan-2-yl)amino]propan-2-ol, a compound with the CAS number 1178285-78-3, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of secondary alcohols and features a complex structure that combines both ether and amine functionalities. Its molecular formula is C6H14NO3, and it has a molecular weight of approximately 146.19 g/mol.

The structure of 1-[(1-Methoxypropan-2-yl)amino]propan-2-ol is characterized by a central propane backbone with two hydroxyl groups attached to the second carbon atom. One of these hydroxyl groups is part of an ether linkage, specifically a methoxy group, while the other forms an amine group. This unique arrangement imparts the molecule with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the importance of 1-Methoxypropan-2-yl and propanol derivatives in drug design. Researchers have found that the presence of ether groups can enhance the bioavailability of certain drugs by improving their solubility and permeability across biological membranes. Additionally, the amine functionality in this compound can act as a nucleophile in various chemical reactions, enabling the synthesis of more complex molecules with tailored properties.

The synthesis of 1-[(1-Methoxypropan-2-yl)amino]propan-2-ol typically involves multi-step reactions, often starting from simpler precursors such as alcohols and amines. One common approach is the nucleophilic substitution reaction, where an amine group replaces a leaving group in an ether-containing precursor. This process requires precise control over reaction conditions, including temperature and pH, to ensure high yields and purity.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to form hydrogen bonds due to the presence of hydroxyl and amine groups makes it an ideal candidate for drug delivery systems. For instance, researchers have explored its use as a carrier molecule for delivering anti-cancer drugs directly to tumor cells, thereby reducing systemic toxicity.

Moreover, 1-Methoxypropan derivatives have been investigated for their potential in agrochemicals, particularly as plant growth regulators. Studies suggest that these compounds can influence plant metabolism by modulating enzyme activity, leading to enhanced crop yields under stress conditions such as drought or salinity.

From an environmental perspective, understanding the degradation pathways of 1-(Methoxypropan amino) propanol is crucial for assessing its impact on ecosystems. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize this compound efficiently under anaerobic conditions. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 1-(Methoxypropan amino) propanol (CAS No. 1178285) is a multifaceted compound with significant potential across various industries. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in modern chemistry research. As ongoing investigations continue to uncover new properties and uses for this compound, its role in shaping future technologies will undoubtedly expand further.